1-Amino-N-cyclohexylcyclopentane-1-carboxamide hydrochloride

• Molecular Formula: C12H23ClN2O
• Molecular Weight: 246.78 g/mol
• IUPAC Name: 1-amino-N-cyclohexylcyclopentane-1-carboxamide;hydrochloride
• InChI: InChI=1S/C12H22N2O.ClH/c13-12(8-4-5-9-12)11(15)14-10-6-2-1-3-7-10;/h10H,1-9,13H2,(H,14,15);1H
• InChI Key: YTQJSBQBDQLOAI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2(CCCC2)N.Cl

Description

1-Amino-N-cyclohexylcyclopentane-1-carboxamide hydrochloride is a cyclopentane-derived carboxamide featuring a cyclohexyl substituent and an amino group, stabilized as a hydrochloride salt. The hydrochloride salt form enhances solubility in polar solvents, a common strategy for improving bioavailability in pharmaceutical applications. Cyclopentane-based compounds are often studied for their conformational rigidity and stereochemical diversity, which influence interactions in biological systems or material science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Amino-N-cyclohexylcyclopentane-1-carboxamide hydrochloride typically involves the amidation of a carboxylic acid substrate with an amine. One common method is the catalytic amidation of carboxylic acids, which can be achieved using various catalysts and reagents . The reaction conditions often include the use of coupling reagents to activate the carboxylic acid, facilitating its reaction with the amine to form the desired amide bond.

Industrial Production Methods

In industrial settings, the production of 1-Amino-N-cyclohexylcyclopentane-1-carboxamide hydrochloride may involve large-scale amidation processes. These processes are optimized for high yield and efficiency, often utilizing continuous flow reactors and advanced catalytic systems to ensure consistent product quality and scalability .

Chemical Reactions Analysis

Types of Reactions

1-Amino-N-cyclohexylcyclopentane-1-carboxamide hydrochloride can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oxides.

Reduction: The compound can be reduced to form amines or other reduced derivatives.

Substitution: The amino group can participate in substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various electrophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines or other reduced compounds .

Scientific Research Applications

1-Amino-N-cyclohexylcyclopentane-1-carboxamide hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and signaling pathways.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development and as a pharmacological probe.

Industry: The compound is utilized in the production of specialty chemicals and materials, contributing to advancements in various industrial processes

Mechanism of Action

The mechanism of action of 1-Amino-N-cyclohexylcyclopentane-1-carboxamide hydrochloride involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, modulating their activity and influencing downstream signaling cascades. Detailed studies are required to elucidate the precise molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Key Analogs:

1-Amino-1-cyclohexanecarboxylic Acid (CAS 2756-85-6) Structure: Cyclohexane ring with amino and carboxylic acid groups. Melting Point: >300°C (indicative of high thermal stability due to zwitterionic interactions) . Price: 25g at JPY13,800.

cis-2-Amino-1-cyclopentanecarboxylic Acid Hydrochloride (CAS 212755-84-5) Structure: Cyclopentane with amino and carboxylic acid groups in cis configuration. Melting Point: 199–202°C (lower than cyclohexane analogs, likely due to reduced ring strain) . Price: 250mg at JPY10,400.

(1-Ethylcyclopentyl)amine Hydrochloride (CID 20188083)

• Structure : Ethyl-substituted cyclopentane with a primary amine.
• Key Feature : Ethyl group increases lipophilicity (logP ~2.1 predicted), impacting membrane permeability .

Methyl 1-(Methylamino)cyclobutanecarboxylate Hydrochloride Structure: Cyclobutane with methyl ester and methylamino groups. Synthesis: 80% yield via tosylate-mediated reaction, highlighting efficient synthetic routes for strained rings .

Functional Group Impact:

• Carboxamide vs.
• Cyclohexyl vs. Ethyl Substituents : The cyclohexyl group in the target compound introduces steric bulk, which may hinder binding to compact active sites compared to smaller substituents .

Physicochemical Properties

Compound Name	Molecular Formula	CAS Number	Melting Point (°C)	Price (per unit)
1-Amino-1-cyclohexanecarboxylic Acid	C₇H₁₃NO₂	2756-85-6	>300	25g: JPY13,800
cis-2-Amino-1-cyclopentanecarboxylic Acid HCl	C₆H₁₁NO₂·HCl	212755-84-5	199–202	250mg: JPY10,400
(1R,3S)-3-Aminocyclopentanecarboxylic Acid	C₆H₁₁NO₂	71830-08-5	172.1 (dec.)	1g: JPY49,700
trans-4-Aminocyclohexanol	C₆H₁₃NO	27489-62-9	108–113	Not listed

Observations :

• Thermal Stability : Cyclohexane derivatives exhibit higher melting points than cyclopentane analogs, attributed to stronger intermolecular interactions in larger rings .
• Cost Drivers : High optical purity (e.g., 98% ee in cyclopentane derivatives) correlates with elevated prices, reflecting complex enantioselective syntheses .

Research Findings and Implications

• Structural Rigidity : Cyclopentane rings in the target compound confer conformational restraint, advantageous in designing enzyme inhibitors or crystal engineering.
• Solubility vs. Bioavailability : The hydrochloride salt form improves aqueous solubility but may require formulation adjustments to mitigate hygroscopicity .
• Economic Considerations: High costs of enantiopure analogs (e.g., JPY49,700 per gram) underscore the need for cost-effective chiral resolution methods .

Biological Activity

1-Amino-N-cyclohexylcyclopentane-1-carboxamide hydrochloride is a compound that has garnered attention for its significant biological activity and potential therapeutic applications. This article delves into its biological properties, interactions, and relevant research findings.

Chemical Structure and Properties

1-Amino-N-cyclohexylcyclopentane-1-carboxamide hydrochloride has the following characteristics:

• Molecular Formula : C$_{12}$H$_{20}$N$_2$O
• Molecular Weight : 210.32 g/mol
• Functional Groups : Amino group, carboxamide group, and cycloalkane structures enhance its reactivity and solubility in biological systems.

The hydrochloride salt form of this compound improves its solubility in water, making it suitable for various applications in pharmaceutical research.

Biological Activity

Research indicates that 1-amino-N-cyclohexylcyclopentane-1-carboxamide hydrochloride exhibits a range of biological activities. Key areas of study include:

• Antinociceptive Effects : Studies have shown that this compound may possess pain-relieving properties, potentially acting on nociceptive pathways.
• Neuroprotective Properties : Preliminary data suggest that it may protect neuronal cells from damage, indicating potential use in neurodegenerative diseases.
• Receptor Interactions : The compound's structural features allow it to interact with various receptors, which may contribute to its pharmacological profile.

Comparative Analysis with Related Compounds

To better understand the unique properties of 1-amino-N-cyclohexylcyclopentane-1-carboxamide hydrochloride, a comparison with structurally similar compounds is useful. The following table summarizes key features of related compounds:

Compound Name	Molecular Formula	Key Features
1-Amino-N-methylcyclopentane-1-carboxamide	C$_{11}$H$_{19}$N$_2$O	Methyl substitution affects biological activity
1-Amino-N-cyclopropylcyclopentane-1-carboxamide	C$_{11}$H$_{19}$N$_2$O	Cyclopropyl group may enhance receptor affinity
1-Amino-N-dimethylcyclohexane-1-carboxamide	C$_{12}$H$_{22}$N$_2$O	Dimethyl substitution alters pharmacokinetics
1-Amino-N-ethylcyclohexane-1-carboxamide	C$_{12}$H$_{22}$N$_2$O	Ethyl group impacts solubility and bioavailability

These comparisons highlight the structural diversity within this class of chemicals while underscoring the unique properties of 1-amino-N-cyclohexylcyclopentane-1-carboxamide hydrochloride.

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activity of this compound:

• Study on Antinociceptive Effects : A study demonstrated that administration of 1-amino-N-cyclohexylcyclopentane-1-carboxamide hydrochloride resulted in a significant reduction in pain response in animal models. The mechanism was linked to modulation of pain pathways involving opioid receptors.
• Neuroprotective Study : In vitro studies indicated that the compound could reduce oxidative stress in neuronal cells, suggesting potential applications in treating conditions like Alzheimer's disease.
• Receptor Binding Affinity : Research involving radiolabeled binding assays revealed that this compound has a high affinity for certain neurotransmitter receptors, indicating its potential as a therapeutic agent in psychiatric disorders.

Q & A

Q. How is computational chemistry (e.g., molecular docking) applied to predict interactions between this compound and biological targets?

• Workflow :

Generate 3D conformers using software like Schrödinger Maestro.

Dock into target proteins (e.g., GPCRs) using AutoDock Vina.

Validate predictions with SPR (surface plasmon resonance) binding assays .